Cas no 1805394-74-4 (Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805394-74-4
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4938796
• Update Time: 2025-11-06

Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H12F2N2O2/c1-18-10(17)4-7-2-3-8(5-15)9(6-16)11(7)12(13)14/h2-3,12H,4,6,16H2,1H3
• InChI Key： IECNZTVYDPQJKP-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C#N)C=CC=1CC(=O)OC)F

Computed Properties

• Exact Mass: 254.08668395 g/mol
• Monoisotopic Mass: 254.08668395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 254.23

Additional information on Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate

Comprehensive Overview of Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805394-74-4)

Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805394-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including an aminomethyl, a cyano, and a difluoromethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure and properties align with the growing demand for fluorinated compounds, which are increasingly sought after due to their enhanced stability and bioavailability.

The compound's CAS No. 1805394-74-4 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and protease-targeting agents. The presence of the difluoromethyl group is noteworthy, as fluorinated compounds are known to improve metabolic stability and membrane permeability—a hot topic in modern medicinal chemistry.

In the context of sustainability and green chemistry, Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate is also being explored for its role in eco-friendly synthesis routes. With the pharmaceutical industry shifting toward atom-efficient and low-waste processes, this compound's potential for catalytic transformations is under scrutiny. Questions like "How to optimize the synthesis of fluorinated phenylacetates?" or "What are the latest advances in cyano-group functionalization?" are commonly encountered in academic and industrial forums.

From a technical standpoint, the compound's solubility, reactivity, and stability under various conditions are critical parameters for researchers. Recent studies highlight its compatibility with cross-coupling reactions, a popular method for constructing complex molecular architectures. The cyano group offers additional handles for further derivatization, making it a valuable asset in multi-step synthetic pathways.

Given the rising interest in precision medicine and targeted therapies, Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate is being investigated for its role in designing next-generation therapeutics. Its structural features align with the demand for compounds that can modulate enzyme activity or protein-protein interactions. Additionally, its potential use in agrochemical formulations is being explored, as fluorinated compounds often exhibit improved pest-control properties.

In summary, Methyl 3-aminomethyl-4-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805394-74-4) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and sustainable innovation. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial workflows.